Cas no 2490-22-4 (Octadecanoic acid,2-methyl-, methyl ester)

• Product Name: Octadecanoic acid,2-methyl-, methyl ester
• CAS No: 2490-22-4
• MF: C₂₀H₄₀O₂
• MW: 312.530406951904
• CID: 272298
• PubChem ID: 102828
• Update Time: 2025-04-19

Octadecanoic acid,2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,2-methyl-, methyl ester
• methyl 2-methyloctadecanoate
• Methyl 2-methylstearate
• Octadecanoic acid, 2-methyl-, methyl ester, (-)-
• OVWHQBWRKHEQPM-UHFFFAOYSA-N
• methyl a-methyl-stearate
• SCHEMBL2534208
• Methyl 2-methyloctadecanoate #
• Octadecanoic acid, 2-methyl-, methyl ester
• Methyl 2-methyloctadecanoic acid
• DTXSID40947788
• 2490-22-4

• Inchi： 1S/C20H40O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(2)20(21)22-3/h19H,4-18H2,1-3H3
• InChI Key： OVWHQBWRKHEQPM-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 312.303
• Monoisotopic Mass: 312.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.862
• Boiling Point: 354.6°C at 760 mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.444
• PSA: 26.3